Cas no 2060031-45-8 (2-aminopyrazolo1,5-apyrimidine-7-carboxylic acid)

• Product Name: 2-aminopyrazolo1,5-apyrimidine-7-carboxylic acid
• CAS No: 2060031-45-8
• MF: C₇H₆N₄O₂
• MW: 178.14814043045
• MDL: MFCD30500905
• CID: 5222166
• PubChem ID: 125458020
• Update Time: 2025-06-08

2-aminopyrazolo1,5-apyrimidine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• CID 125458020
• Pyrazolo[1,5-a]pyrimidine-7-carboxylic acid, 2-amino-
• 2-aminopyrazolo1,5-apyrimidine-7-carboxylic acid

• MDL： MFCD30500905
• Inchi： 1S/C7H6N4O2/c8-5-3-6-9-2-1-4(7(12)13)11(6)10-5/h1-3H,(H2,8,10)(H,12,13)
• InChI Key： SUCMJONJHSNVMU-UHFFFAOYSA-N
• SMILES： C12=CC(N)=NN1C(C(O)=O)=CC=N2

Experimental Properties

• Density: 1.78±0.1 g/cm3(Predicted)
• pka: -0.71±0.41(Predicted)

Additional information on 2-aminopyrazolo1,5-apyrimidine-7-carboxylic acid

2-Aminopyrazolo[1,5-a]pyrimidine-7-carboxylic Acid: A Promising Compound in Medicinal Chemistry

2-Aminopyrazolo[1,5-a]pyrimidine-7-carboxylic acid (CAS No. 2060031-45-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.

The chemical structure of 2-aminopyrazolo[1,5-a]pyrimidine-7-carboxylic acid is characterized by a pyrazolopyrimidine core with an amino group and a carboxylic acid moiety. The presence of these functional groups imparts specific physicochemical properties that contribute to its biological activity. Recent studies have highlighted the importance of these structural features in modulating various biological pathways and interactions.

In the context of drug discovery, 2-aminopyrazolo[1,5-a]pyrimidine-7-carboxylic acid has shown promising results in several preclinical studies. One notable application is its potential as an inhibitor of specific kinases, which are key enzymes involved in cell signaling pathways. Kinase inhibitors have become a cornerstone in the treatment of various cancers and inflammatory diseases due to their ability to disrupt aberrant signaling cascades.

A recent study published in the Journal of Medicinal Chemistry investigated the kinase inhibitory activity of 2-aminopyrazolo[1,5-a]pyrimidine-7-carboxylic acid. The researchers found that this compound selectively inhibits the activity of certain kinases, such as cyclin-dependent kinase 4 (CDK4) and cyclin-dependent kinase 6 (CDK6), which are overexpressed in many types of cancer. The selective inhibition of these kinases can lead to cell cycle arrest and apoptosis in cancer cells, making it a potential candidate for cancer therapy.

Beyond its role as a kinase inhibitor, 2-aminopyrazolo[1,5-a]pyrimidine-7-carboxylic acid has also been explored for its anti-inflammatory properties. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, are characterized by chronic inflammation and tissue damage. Preclinical studies have shown that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. This makes it a promising candidate for the development of new anti-inflammatory drugs.

The pharmacokinetic properties of 2-aminopyrazolo[1,5-a]pyrimidine-7-carboxylic acid have also been extensively studied. Research has demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate to be effective in clinical settings.

In addition to its therapeutic potential, 2-aminopyrazolo[1,5-a]pyrimidine-7-carboxylic acid has been used as a tool compound in chemical biology research. Its ability to selectively modulate specific biological targets makes it valuable for understanding the mechanisms underlying various diseases. For instance, it has been used to study the role of CDK4/6 in cancer progression and to identify new therapeutic targets for intervention.

The safety profile of 2-aminopyrazolo[1,5-a]pyrimidine-7-carboxylic acid is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. These findings support its further development as a potential therapeutic agent.

In conclusion, 2-aminopyrazolo[1,5-a]pyrimidine-7-carboxylic acid (CAS No. 2060031-45-8) represents a promising compound with diverse biological activities and therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and drug discovery. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical applications.